N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide

• IUPAC Name: N'-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-[2-(2-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C21H24N6O4/c1-12-11-17(27(26-12)21-23-14(3)13(2)18(28)25-21)24-20(30)19(29)22-10-9-15-7-5-6-8-16(15)31-4/h5-8,11H,9-10H2,1-4H3,(H,22,29)(H,24,30)(H,23,25,28)
• InChI Key: IHMAEDURDLLXGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C(=O)NCCC2=CC=CC=C2OC)C3=NC(=C(C(=O)N3)C)C
• Molecular Formula: C21H24N6O4
• Molecular Weight: 424.5 g/mol

Description

N1-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-(2-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C21H24N6O4 and its molecular weight is 424.461. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound of interest is related to a family of pyrazole derivatives synthesized and characterized for their potential biological activities. A study by Titi et al. (2020) focuses on the synthesis, characterization, and X-ray crystal study of pyrazole derivatives, including their potential antitumor, antifungal, and antibacterial activities. This research outlines the chemical synthesis process and provides an in-depth analysis of the molecular structure through various spectroscopic techniques such as FT-IR, UV-visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography. The study highlights the significance of armed pyrazoles in medicinal chemistry, particularly in developing pharmacophore sites for antitumor, antifungal, and antibacterial agents (Titi et al., 2020).

Biological Activities

• Antitumor Activity : The anticancer activity of pyrazolo[3,4-d]pyrimidin-4-one derivatives was evaluated by Abdellatif et al. (2014), showing significant inhibitory effects on the MCF-7 human breast adenocarcinoma cell line. This study indicates the potential of these derivatives, closely related to the compound , as promising antitumor agents (Abdellatif et al., 2014).

• Antimicrobial Activity : Deohate and Palaspagar (2020) reported the synthesis of pyrimidine-linked pyrazole heterocyclics demonstrating insecticidal and antibacterial potential. These findings suggest the applicability of similar compounds in controlling microbial infections and pests (Deohate & Palaspagar, 2020).

• Antidepressant-like Activity : Although not directly related to the exact compound, the study by Nielsen et al. (2004) on corticotropin-releasing factor type-1 (CRF1) receptor antagonists in mice suggests a broader context in which related pyrazole and pyrimidine derivatives could be explored for their potential in treating depression (Nielsen et al., 2004).